Cas no 68395-78-8 (Oxazole, 2-methyl-5-(4-methylphenyl)-)
68395-78-8 structure
Product Name:Oxazole, 2-methyl-5-(4-methylphenyl)-
CAS No:68395-78-8
MF:C11H11NO
MW:173.211142778397
CID:393253
PubChem ID:12423397
Update Time:2025-04-19
Oxazole, 2-methyl-5-(4-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Oxazole, 2-methyl-5-(4-methylphenyl)-
- 2-methyl-5-(4-methylphenyl)-1,3-oxazole
- SCHEMBL9284900
- DTXSID00497577
- SY314269
- 68395-78-8
- MFCD30729856
- 2-Methyl-5-(p-tolyl)oxazole
-
- Inchi: 1S/C11H11NO/c1-8-3-5-10(6-4-8)11-7-12-9(2)13-11/h3-7H,1-2H3
- InChI Key: TUJNUAINMWCGSF-UHFFFAOYSA-N
- SMILES: O1C(C)=NC=C1C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 173.08413
- Monoisotopic Mass: 173.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 26Ų
Experimental Properties
- PSA: 26.03
Oxazole, 2-methyl-5-(4-methylphenyl)- Related Literature
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
68395-78-8 (Oxazole, 2-methyl-5-(4-methylphenyl)-) Related Products
- 92-71-7(2,5-Diphenyloxazole)
- 2083-09-2(2,5-Bis(4-biphenylyl)oxazole)
- 1806-34-4(1,4-Bis(5-phenyl-2-oxazolyl)benzene)
- 852-37-9(5-phenyl-2-(4-phenylphenyl)-1,3-oxazole)
- 96829-89-9(5-phenyl-1,3-oxazole-2-carbaldehyde)
- 3969-09-3(2-methyl-5-phenyl-1,3-oxazole)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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